Cas no 148546-90-1 (4-methoxy-3-(1-piperazinyl)-Benzenamine)

• Product Name: 4-methoxy-3-(1-piperazinyl)-Benzenamine
• CAS No: 148546-90-1
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 100476
• PubChem ID: 4738815
• Update Time: 2025-04-18

4-methoxy-3-(1-piperazinyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-(1-piperazinyl)-Benzenamine
• 4-methoxy-3-(1-piperazinyl)Benzenamine
• 4-methoxy-3-piperazin-1-ylaniline
• Benzenamine,4-methoxy-3-(1-piperazinyl)-
• 4-methoxy-3-piperazinylphenylamine
• 1-(5-AMINO-2-METHOXYPHENYL)PIPERAZINE
• GS1444
• Oprea1_096827
• SCHEMBL2779635
• 4-(Methyloxy)-3-(1-piperazinyl)aniline
• 148546-90-1
• PBIXGKIJQUGWAZ-UHFFFAOYSA-N
• DTXSID60406246
• 4-METHOXY-3-(PIPERAZIN-1-YL)ANILINE
• 4-methoxy-3-piperazin-1-yl-phenylamine
• FT-0724757

• Inchi： 1S/C11H17N3O/c1-15-11-3-2-9(12)8-10(11)14-6-4-13-5-7-14/h2-3,8,13H,4-7,12H2,1H3
• InChI Key： PBIXGKIJQUGWAZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N1CCNCC1)N

Computed Properties

• Exact Mass: 207.13700
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• PSA: 50.52000
• LogP: 1.66200